Cas no 1393803-55-8 (6-Chloro-3-hydroxybenzo[b]thiophene-2-carboxylic acid)

6-Chloro-3-hydroxybenzo[b]thiophene-2-carboxylic acid is a heterocyclic compound featuring a benzo[b]thiophene core substituted with chloro, hydroxy, and carboxylic acid functional groups. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxy) groups enhances its reactivity in selective transformations, such as cross-coupling or nucleophilic substitution reactions. The carboxylic acid moiety further allows for derivatization into esters, amides, or other functionalized derivatives. This compound is of interest in medicinal chemistry due to its potential as a scaffold for biologically active molecules, offering versatility in drug design and synthesis.

6-Chloro-3-hydroxybenzo[b]thiophene-2-carboxylic acid structure

1393803-55-8 structure

Product Name:6-Chloro-3-hydroxybenzo[b]thiophene-2-carboxylic acid

CAS No:1393803-55-8

MF:C₉H₅ClO₃S

MW:228.652200460434

MDL:MFCD25958795

CID:1095382

Update Time:2025-10-19

6-Chloro-3-hydroxybenzo[b]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-3-hydroxybenzo[b]thiophene-2-carboxylic acid
- 6-chloro-3-hydroxy-1-benzothiophene-2-carboxylic acid
- AK150711
- BDBM50387596
- FCH2413248
- AX8287726
- MDL： MFCD25958795
- Inchi： 1S/C9H5ClO3S/c10-4-1-2-5-6(3-4)14-8(7(5)11)9(12)13/h1-3,11H,(H,12,13)
- InChI Key： HYDDMVANLIFXSD-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(=C(C(=O)O)SC=2C=1)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 248
Topological Polar Surface Area: 85.8

6-Chloro-3-hydroxybenzo[b]thiophene-2-carboxylic acid Pricemore >>

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